Cas no 26130-45-0 (3-Trifluoromethyl-benzamidine)
3-Trifluoromethyl-benzamidine structure
Product Name:3-Trifluoromethyl-benzamidine
CAS No:26130-45-0
Molecular Formula:C8H7N2F3
Molecular Weight:188.14978
MDL:MFCD05663379
CID:242588
PubChem ID:324537
3-Trifluoromethyl-benzamidine Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)benzimidamide
- 3-TRIFLUOROMETHYLBENZAMIDINE
- 3-Trifluoromethyl-Benzamidine
- Benzenecarboximidamide,3-(trifluoromethyl)-
- 3-(Trifluoromethyl)benzenecarboximidamide
- m-trifluoromethylphenyl-formamidine
- 26130-45-0
- J-016268
- Benzenecarboximidamide, 3-(trifluoromethyl)-
- A806265
- AB01332742-02
- 3-(trifluoromethyl)benzamidine
- CS-0450307
- SB36258
- FT-0714012
- SCHEMBL524006
- AKOS000193181
- QDVHJZUOARUZME-UHFFFAOYSA-N
- EN300-52258
- 3-trifluoromethyl-benzamidine, AldrichCPR
- 3-(trifluoromethyl)benzene-1-carboximidamide
- NCGC00341311-01
-
- MDL： MFCD05663379
- InChIKey： QDVHJZUOARUZME-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7F3N2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H3,12,13)
- SMILES： C1=CC(=CC(=C1)C(F)(F)F)C(=N)N
Computed Properties
- Exact Mass: 188.05621
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 188.056
- Heavy Atom Count: 13
- Complexity: 200
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 49.9A^2
Experimental Properties
- PSA: 49.87
- Refractive Index: 1.493
- Boiling Point: 221.7°C at 760 mmHg
- Flash Point: 87.9°C
- Density: 1.33
3-Trifluoromethyl-benzamidine Price
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P002S8W-250mg |
Benzenecarboximidamide, 3-(trifluoromethyl)- |
26130-45-0 | 95% | 250mg |
$179.00 | ||
| A2B Chem LLC | AB29120-250mg |
Benzenecarboximidamide, 3-(trifluoromethyl)- |
26130-45-0 | 95% | 250mg |
$159.00 | 2024-04-20 | |
| Enamine | EN300-52258-0.05g |
3-(trifluoromethyl)benzene-1-carboximidamide |
26130-45-0 | 0.05g |
$19.0 | |||
| eNovation Chemicals LLC | Y1129373-5g |
3-Trifluoromethyl-benzamidine |
26130-45-0 | 98% | 5g |
$230 | 2022-09-08 | |
| TRC | T899320-1mg |
3-Trifluoromethyl-benzamidine |
26130-45-0 | 1mg |
$ 50.00 | 2022-06-02 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 12R0042-1g |
3-Trifluoromethyl-benzamidine |
26130-45-0 | 98% | 1g |
407.06CNY | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1520974-1g |
3-(Trifluoromethyl)benzimidamide |
26130-45-0 | 98% | 1g |
￥569 | 2023-04-14 |
3-Trifluoromethyl-benzamidine Related Literature
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1. Binding interactions between 3-aryl-1,2,4-oxadiazol-5-ones and a trisimidazoline baseAnja Reichert,Roland Fr?hlich,Roderick Ferguson,Arno Kraft J. Chem. Soc. Perkin Trans. 1 2001 1321
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26130-45-0)3-Trifluoromethyl-benzamidine
Purity:99%/99%
Quantity:5g/25g
Price($):163.0/526.0